Cas no 400-60-2 (1,1,1-trifluorooctan-2-one)
1,1,1-trifluorooctan-2-one structure
Product Name:1,1,1-trifluorooctan-2-one
1,1,1-trifluorooctan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluorooctan-2-one
- CHEMBL90719
- CHEBI:248064
- AC1L3VD2
- Hexyl trifluoromethyl ketone
- 2-Octanone, 1,1,1-trifluoro-
- Trifluoromethyl hexyl ketone
- 1,1,1-Trifluor-octan-2-on
- 1,1,1-trifluoro-octan-2-one
- 1,1,1-Trifluoro-2-octanone
- CHEMBL90719; CHEBI:248064; AC1L3VD2; Hexyl trifluoromethyl ketone; 2-Octanone, 1,1,1-trifluoro-; Trifluoromethyl hexyl ketone; 1,1,1-Trifluor-octan-2-on; 1,1,1-trifluoro-octan-2-one; 1,1,1-Trifluoro-2-octanone; 1,1,1-trifluoro-2-octanone;
- 400-60-2
- AKOS005107855
- SCHEMBL810234
- A934593
- BDBM50073976
- NSC 42758
- NSC-42758
- DTXSID60193063
- MS-2375
- NSC42758
- DS-013516
-
- Inchi： 1S/C8H13F3O/c1-2-3-4-5-6-7(12)8(9,10)11/h2-6H2,1H3
- InChI Key： DPXNESFWZZBKJM-UHFFFAOYSA-N
- SMILES： FC(C(CCCCCC)=O)(F)F
Computed Properties
- Exact Mass: 182.09189
- Monoisotopic Mass: 182.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.08820
1,1,1-trifluorooctan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-2375-1MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-2375-5MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-2375-10MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-2375-20MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 20mg |
￡76.00 | 2023-04-19 | |
| Key Organics Ltd | MS-2375-50MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | MS-2375-100MG |
1,1,1-trifluoro-2-octanone |
400-60-2 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| Ambeed | A958313-1g |
1,1,1-Trifluorooctan-2-one |
400-60-2 | 90% | 1g |
$350.0 | 2025-04-19 |
1,1,1-trifluorooctan-2-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
400-60-2 (1,1,1-trifluorooctan-2-one) Related Products
- 1522-22-1(Hexafluoroacetylacetone)
- 17475-68-2(Hafnium trifluoropentanedionate)
- 26902-66-9(2-Nonanone,1,1,1-trifluoro-)
- 383-56-2(1,1,1-Trifluoropentan-2-one)
- 367-57-7(1,1,1-trifluoropentane-2,4-dione)
- 26902-72-7(2-Dodecanone,1,1,1-trifluoro-)
- 26944-42-3(2-Tetradecanone,1,1,1-trifluoro-)
- 26902-68-1(2-Decanone,1,1,1-trifluoro-)
- 332-82-1(2,4-Decanedione,1,1,1-trifluoro-)
- 22413-70-3(Hafnium,tetrakis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-)
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